N-(3,4-dichlorobenzyl)-6-(methoxymethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

• IUPAC Name: N-[(3,4-dichlorophenyl)methyl]-6-(methoxymethyl)-1-methylpyrazolo[3,4-d]pyrimidin-4-amine
• InChI: InChI=1S/C15H15Cl2N5O/c1-22-15-10(7-19-22)14(20-13(21-15)8-23-2)18-6-9-3-4-11(16)12(17)5-9/h3-5,7H,6,8H2,1-2H3,(H,18,20,21)
• InChI Key: JIKJUSSBIYDKPY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=NC(=C2C=N1)NCC3=CC(=C(C=C3)Cl)Cl)COC
• Molecular Formula: C15H15Cl2N5O
• Molecular Weight: 352.2 g/mol

Description

“N-(3,4-dichlorobenzyl)-6-(methoxymethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine” belongs to the class of compounds known as pyrazolopyrimidines. These are aromatic heterocyclic compounds containing a pyrazole ring fused to a pyrimidine ring. Pyrazolopyrimidines have applications in medicinal chemistry due to their biological activities.

Chemical Reactions Analysis

Pyrazolopyrimidines can undergo various chemical reactions, particularly at the reactive sites on the pyrazole and pyrimidine rings. The specific reactions that “this compound” can undergo would depend on the conditions and reagents used.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical, chemical, and biological properties. Some pyrazolopyrimidines may have toxic effects, but the specific safety and hazard information for this compound is not available in the literature I have access to.

Future Directions

The future directions for research on this compound would depend on its biological activity and potential applications. If it shows promising biological activity, it could be further studied for potential medicinal uses.